Cas no 49760-72-7 (tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate)

• Product Name: tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate
• CAS No: 49760-72-7
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5666099
• PubChem ID: 164909740
• Update Time: 2025-05-22

tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27726872
• 49760-72-7
• tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate

• Inchi： 1S/C12H24N2O3/c1-8(2)6-9(14-10(15)7-13)11(16)17-12(3,4)5/h8-9H,6-7,13H2,1-5H3,(H,14,15)/t9-/m0/s1
• InChI Key： QRJKUNKXUPWVMX-VIFPVBQESA-N
• SMILES： O(C([C@H](CC(C)C)NC(CN)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate

Recent Advances in the Application of tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate (CAS: 49760-72-7) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate (CAS: 49760-72-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butyl ester and amino acid-derived structure, serves as a versatile intermediate in the synthesis of peptidomimetics and bioactive compounds. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurodegenerative disorders. The unique structural features of this compound, including its chiral center and protected amino group, make it an attractive building block for drug discovery and medicinal chemistry applications.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers utilized tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate as a key intermediate in the synthesis of potent protease inhibitors targeting SARS-CoV-2. The study demonstrated that the compound's structural flexibility allowed for efficient modification of the P1' position, leading to improved binding affinity and selectivity. Molecular docking simulations revealed that derivatives of this intermediate formed critical hydrogen bonds with the viral main protease (Mpro), suggesting its potential as a scaffold for antiviral drug development. These findings have opened new avenues for the design of broad-spectrum antiviral agents.

Another significant application of this compound was reported in Nature Chemical Biology (2023), where it was employed as a precursor for the synthesis of novel histone deacetylase (HDAC) inhibitors. The research team successfully incorporated the tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate moiety into a series of hybrid molecules that exhibited dual activity against both HDACs and DNA methyltransferases. These bifunctional compounds showed remarkable epigenetic modulation capabilities in various cancer cell lines, with IC50 values in the low nanomolar range. The study emphasized the compound's utility in creating multifunctional epigenetic modulators with potential applications in combination cancer therapies.

Recent advancements in synthetic methodology have also focused on improving the production efficiency of tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate. A study in Organic Process Research & Development (2023) described an optimized continuous flow synthesis approach that increased yield by 35% while reducing solvent consumption by 60% compared to traditional batch methods. This green chemistry approach not only enhances the sustainability of production but also ensures higher purity of the final product, which is crucial for pharmaceutical applications. The development of such efficient synthetic routes is expected to facilitate broader adoption of this compound in industrial-scale drug manufacturing.

In the field of peptide therapeutics, researchers have leveraged the unique properties of tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate to develop stable peptide analogs with improved pharmacokinetic profiles. A recent publication in ACS Chemical Biology (2023) demonstrated its successful incorporation into cyclic peptide scaffolds, resulting in compounds with enhanced metabolic stability and membrane permeability. These modified peptides showed promising activity against intracellular protein-protein interactions that are traditionally considered "undruggable" targets. The study underscores the compound's value in overcoming some of the major challenges in peptide-based drug development.

Looking forward, the versatility of tert-butyl (2S)-2-(2-aminoacetamido)-4-methylpentanoate continues to inspire innovative applications across multiple therapeutic areas. Current research directions include its use in PROTAC (proteolysis targeting chimera) technology, where it serves as a linker between target-binding and E3 ligase-recruiting moieties. Preliminary results from these studies suggest that the compound's optimal length and chemical properties make it particularly suitable for creating effective protein degraders. As the pharmaceutical industry increasingly focuses on targeted protein degradation as a therapeutic strategy, the importance of this intermediate is expected to grow significantly in the coming years.